Cas no 77253-67-9 ([1,1-2H2]-2,2,2-trifluoroetane-1-[2H]ol)

• Product Name: [1,1-2H2]-2,2,2-trifluoroetane-1-[2H]ol
• CAS No: 77253-67-9
• MF: C₂H₃F₃O
• MW: 103.058316469193
• MDL: MFCD00037682
• CID: 90716
• PubChem ID: 329768896
• Update Time: 2025-04-18

[1,1-2H2]-2,2,2-trifluoroetane-1-[2H]ol Chemical and Physical Properties

Names and Identifiers

• [1,1-2H2]-2,2,2-trifluoroetane-1-[2H]ol
• 2,2,2-TRIFLUOROETHANOL-D3
• 2,2,2-TRIFLUOROETHANOL-D3, HIGH ENRICHMENT
• 1,1-dideuterio-1-deuteriooxy-2,2,2-trifluoroethane
• 2,2,2-Trifluoroethanol-d3, >=99.5 atom % D
• RHQDFWAXVIIEBN-IDPMSXFZSA-N
• (1,1-2H2)-2,2,2-Trifluoroetane-1-(2H)ol
• AS-81249
• DTXSID70227989
• 77253-67-9
• SCHEMBL1686156
• MFCD00037682
• AKOS015902782
• EINECS 278-649-6
• 2,2,2-Trifluoroethanol-d3, 99 atom % D, 99% (CP)
• 2,2,2-TRIFLUOROETHANOL-D3 (D, 99%)
• TRIFLUORO((2)H?)ETHAN((2)H)OL
• 1,1-dideuterio-1-deuteriooxy-2,2,2-trifluoro-ethane

• MDL： MFCD00037682
• Inchi： 1S/C2H3F3O/c3-2(4,5)1-6/h6H,1H2/i1D2,6D
• InChI Key： RHQDFWAXVIIEBN-IDPMSXFZSA-N
• SMILES： FC(C([2H])([2H])O[2H])(F)F

Computed Properties

• Exact Mass: 103.03200
• Monoisotopic Mass: 103.03243
• Isotope Atom Count: 3
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 6
• Rotatable Bond Count: 1
• Complexity: 38.5
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing
• Topological Polar Surface Area: 20.2

Experimental Properties

• Color/Form: Liquid
• Density: 1.415 g/mL at 25 °C(lit.)
• Melting Point: −44 °C (lit.)
• Boiling Point: 77-80 °C(lit.)
• Flash Point: Fahrenheit: 84.2 ° f
  Celsius: 29 ° c
  
• Refractive Index: n20/D 1.3(lit.)
• PSA: 20.23000
• LogP: 0.54100
• Sensitiveness: Hygroscopic
• Solubility: Not determined

[1,1-2H2]-2,2,2-trifluoroetane-1-[2H]ol Security Information

• Symbol:
• Signal Word：Danger
• Hazard Statement： H226-H302 + H312 + H332-H315-H318-H373
• Warning Statement： P280-P305+P351+P338
• Hazardous Material transportation number：UN 1987 3
• WGK Germany：3
• Hazard Category Code： 10-20/21/22-38-41-48/20
• Safety Instruction： S16; S26
• Hazardous Material Identification：
• Safety Term：S16-S26
• Packing Group：III
• Hazard Level：3
• HazardClass：3
• PackingGroup：III
• Risk Phrases：R10
• Packing Group：III
• Storage Condition：Flammable area